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Compound of Interest

Compound Name: Cesium phosphate

Cat. No.: B3367467 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Cesium phosphate buffer is an aqueous solution containing cesium and phosphate ions that

resists changes in pH. Due to the polyprotic nature of phosphoric acid, this buffer system can

be prepared over a wide range of pH values, making it a versatile tool in various biochemical

and pharmaceutical applications. Phosphoric acid has three dissociation constants (pKa

values), allowing for effective buffering around pH 2.14, 7.20, and 12.37[1][2][3][4][5]. The

choice of the appropriate buffering range is critical for maintaining the stability and activity of

biological molecules. This document provides a detailed protocol for the preparation of cesium
phosphate buffer solutions.

Data Presentation
The preparation of a cesium phosphate buffer typically involves the titration of a cesium
phosphate salt solution with a strong acid or base, or by mixing solutions of monobasic and

dibasic cesium phosphate. The following tables provide the necessary molecular weights for

calculations.

Table 1: Molecular Weights of Key Reagents
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Compound Formula Molecular Weight ( g/mol )

Cesium Dihydrogen

Phosphate
CsH₂PO₄ 229.89[6]

Tricesium Phosphate Cs₃PO₄ 493.69[7][8][9]

Cesium Hydroxide CsOH 149.91[10][11][12]

Cesium Hydroxide

Monohydrate
CsOH·H₂O 167.93[13]

Phosphoric Acid (85% w/w) H₃PO₄ 97.99[2]

Table 2: pKa Values of Phosphoric Acid

Equilibrium pKa

H₃PO₄ ⇌ H₂PO₄⁻ + H⁺ 2.14[1]

H₂PO₄⁻ ⇌ HPO₄²⁻ + H⁺ 7.20[1][3]

HPO₄²⁻ ⇌ PO₄³⁻ + H⁺ 12.37[1]

Experimental Protocols
This section details two common methods for preparing a cesium phosphate buffer.

Method 1: Titration of Cesium Dihydrogen Phosphate

This method is ideal for preparing a buffer around pH 7.2.

Materials and Reagents:

Cesium Dihydrogen Phosphate (CsH₂PO₄)

Cesium Hydroxide (CsOH)

Deionized water
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pH meter

Magnetic stirrer and stir bar

Volumetric flasks and beakers

Graduated cylinders

Procedure:

Prepare a stock solution of Cesium Dihydrogen Phosphate:

To prepare a 1 M stock solution, dissolve 229.89 g of Cesium Dihydrogen Phosphate in

800 mL of deionized water[6].

Stir the solution until the salt is completely dissolved.

Adjust the final volume to 1 L with deionized water in a volumetric flask.

Prepare a stock solution of Cesium Hydroxide:

To prepare a 1 M stock solution, carefully dissolve 149.91 g of Cesium Hydroxide in 800

mL of deionized water in a fume hood, as the dissolution is exothermic[10][11][12].

Allow the solution to cool to room temperature.

Adjust the final volume to 1 L with deionized water in a volumetric flask.

Prepare the Cesium Phosphate Buffer:

Place a desired volume of the Cesium Dihydrogen Phosphate stock solution into a beaker

with a magnetic stir bar.

Place the beaker on a magnetic stirrer and begin stirring.

Immerse a calibrated pH electrode into the solution.

Slowly add the Cesium Hydroxide solution dropwise while monitoring the pH.
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Continue adding the base until the desired pH is reached.

Transfer the buffer solution to a volumetric flask and add deionized water to the final

desired volume.

Method 2: Mixing Monobasic and Dibasic Stock Solutions

This method requires the preparation of two different cesium phosphate solutions.

Materials and Reagents:

Cesium Dihydrogen Phosphate (CsH₂PO₄)

Dicesium Hydrogen Phosphate (Cs₂HPO₄) - Note: If not commercially available, it can be

prepared by reacting stoichiometric amounts of CsOH and H₃PO₄.

Deionized water

pH meter

Magnetic stirrer and stir bar

Volumetric flasks and beakers

Graduated cylinders

Procedure:

Prepare a stock solution of Monobasic Cesium Phosphate (e.g., 0.2 M):

Dissolve 45.98 g of Cesium Dihydrogen Phosphate in 800 mL of deionized water.

Stir until fully dissolved and adjust the final volume to 1 L.

Prepare a stock solution of Dibasic Cesium Phosphate (e.g., 0.2 M):

This step assumes the availability of Dicesium Hydrogen Phosphate. If unavailable, use

Method 1.
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The preparation is analogous to the monobasic solution, using the appropriate molecular

weight for Cs₂HPO₄.

Prepare the Final Buffer Solution:

To prepare a 0.1 M cesium phosphate buffer of a specific pH (e.g., pH 7.4), you would

mix specific volumes of the monobasic and dibasic stock solutions. For instance, to make

100 mL of a 0.1 M buffer at pH 7.4, you could start with a ratio of 19 mL of the 0.2 M

monobasic solution and 81 mL of the 0.2 M dibasic solution, and then dilute to the final

concentration, adjusting the pH as needed[14].

Combine the calculated volumes of the two stock solutions.

Check the pH with a calibrated pH meter and adjust if necessary with small amounts of the

stock solutions.

Add deionized water to reach the final desired volume and concentration.
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Click to download full resolution via product page

Caption: Workflow for preparing cesium phosphate buffer via titration.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including safety glasses and

gloves, when handling chemicals.

Cesium hydroxide is a strong base and is corrosive. Handle it with extreme care in a well-

ventilated area or a fume hood.

The dissolution of cesium hydroxide is highly exothermic. Add it to water slowly and allow the

solution to cool.

Consult the Safety Data Sheet (SDS) for each reagent before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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